Cas no 78108-86-8 (1,2-Cyclohexanedicarboxylicacid, 3-oxo-, 1,2-dimethyl ester)

• Product Name: 1,2-Cyclohexanedicarboxylicacid, 3-oxo-, 1,2-dimethyl ester
• CAS No: 78108-86-8
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 580711
• PubChem ID: 297206
• Update Time: 2025-04-19

1,2-Cyclohexanedicarboxylicacid, 3-oxo-, 1,2-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylicacid, 3-oxo-, 1,2-dimethyl ester
• dimethyl 3-oxocyclohexane-1,2-dicarboxylate
• 1,2-dimethoxycarbonyl-3-oxocyclohexane
• 2,3-Bis(methoxycarbonyl)cyclohexanone
• 3-Oxo-cyclohexan-1,2-dicarbonsaeure-dimethylester
• 3-oxo-cyclohexane-1,2-dicarboxylic acid dimethyl ester
• AC1L6RA8
• NSC168021
• SureCN3974808
• DTXSID00304898
• NSC-168021
• SCHEMBL3974808
• 78108-86-8

• Inchi： 1S/C10H14O5/c1-14-9(12)6-4-3-5-7(11)8(6)10(13)15-2/h6,8H,3-5H2,1-2H3
• InChI Key： DOOIIJNENIICPK-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C(=O)OC)C1C(=O)OC

Computed Properties

• Exact Mass: 214.08412
• Monoisotopic Mass: 214.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.202
• Boiling Point: 316°Cat760mmHg
• Flash Point: 138.3°C
• Refractive Index: 1.469
• PSA: 69.67
• LogP: 0.31780